Cas no 104965-47-1 (4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]-)

4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]- structure
104965-47-1 structure
Product Name:4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]-
CAS No:104965-47-1
MF:C22H23N7O2
MW:417.463723421097
CID:176439
PubChem ID:3064572
Update Time:2025-04-19

4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]-
    • 6,7-dimethoxy-2-(4-quinazolin-2-ylpiperazin-1-yl)quinazolin-4-amine
    • 4-Quinazolinamine, 6,7-dimethoxy-2-(4-(2-quinazolinyl)-1-piperazinyl)-
    • 6,7-Dimethoxy-2-(4-(2-quinazolinyl)-1-piperazinyl)-4-quinazolinamine
    • 104965-47-1
    • DTXSID80146894
    • Inchi: 1S/C22H23N7O2/c1-30-18-11-15-17(12-19(18)31-2)26-22(27-20(15)23)29-9-7-28(8-10-29)21-24-13-14-5-3-4-6-16(14)25-21/h3-6,11-13H,7-10H2,1-2H3,(H2,23,26,27)
    • InChI Key: QMUKPARNTWCUCX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C(N)=NC(=NC=2C=1)N1CCN(C2N=CC3C=CC=CC=3N=2)CC1)OC

Computed Properties

  • Exact Mass: 417.19159
  • Monoisotopic Mass: 417.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.353
  • Boiling Point: 704.9°Cat760mmHg
  • Flash Point: 380.1°C
  • Refractive Index: 1.707
  • PSA: 102.52
  • LogP: 2.55910
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